Cas no 1989672-54-9 (5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride)

• Product Name: 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride
• CAS No: 1989672-54-9
• MF: C₄H₈Cl₃N₃
• MW: 204.485417366028
• MDL: MFCD30342898
• CID: 4633061
• PubChem ID: 122164434
• Update Time: 2025-11-02

5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride
• AT25123
• 5-chloro-1-methylpyrazol-4-amine;dihydrochloride
• 5-CHLORO-1-METHYL-1H-PYRAZOL-4-AMINE 2HCL

• MDL： MFCD30342898
• Inchi： 1S/C4H6ClN3.2ClH/c1-8-4(5)3(6)2-7-8;;/h2H,6H2,1H3;2*1H
• InChI Key： ZJDNEGUSDVXBRJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1C)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 87.4
• Topological Polar Surface Area: 43.8

Additional information on 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride

5-Chloro-1-methyl-1H-pyrazol-4-amine Dihydrochloride (CAS No. 1989672-54-9): A Comprehensive Overview

5-Chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 1989672-54-9) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, often referred to as 5-chloro-1-methyl-1H-pyrazol-4-amine HCl, is a dihydrochloride salt form of the pyrazole derivative, which is known for its versatile applications in medicinal chemistry and agrochemical development.

The molecular structure of 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride features a pyrazole ring substituted with a chlorine atom at the 5-position and a methyl group at the 1-position. The 4-position is occupied by an amine group, which is stabilized in its salt form by two hydrochloride molecules. This unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of heterocyclic compounds and bioactive agents.

One of the most notable applications of 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride is in the pharmaceutical industry, where it serves as a key building block for the synthesis of drug candidates. Researchers have explored its potential in creating molecules with anti-inflammatory, antimicrobial, and anticancer properties. The compound's ability to act as a precursor in the formation of nitrogen-containing heterocycles has made it a subject of interest in modern drug discovery programs.

In addition to its pharmaceutical applications, 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride is also utilized in agrochemical research. Pyrazole derivatives are known for their role in the development of pesticides and herbicides, and this compound is no exception. Its structural features allow for the creation of molecules that can interact with specific biological targets in pests, offering potential solutions for crop protection.

The synthesis of 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride typically involves multi-step organic reactions, starting from readily available pyrazole precursors. The process often includes chlorination, methylation, and amination steps, followed by salt formation to yield the final product. Researchers and manufacturers prioritize high-purity synthesis methods to ensure the compound's suitability for sensitive applications, such as drug development and biological assays.

From a market perspective, the demand for 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride has been steadily increasing, driven by the growing interest in pyrazole-based compounds. The compound's CAS number, 1989672-54-9, is frequently searched in chemical databases, reflecting its relevance in both academic and industrial settings. Suppliers and distributors often highlight its availability in various quantities, catering to the needs of research laboratories and large-scale production facilities alike.

Safety and handling of 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride are critical considerations for users. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage, handling, and disposal to ensure safe usage in research and industrial environments.

Recent advancements in synthetic chemistry have further expanded the utility of 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride. Innovations in catalytic methods and green chemistry approaches have enabled more efficient and sustainable production processes. These developments align with the broader industry trends toward environmentally friendly and cost-effective chemical synthesis.

For researchers interested in exploring the properties of 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride, analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for advanced applications.

In summary, 5-chloro-1-methyl-1H-pyrazol-4-amine dihydrochloride (CAS No. 1989672-54-9) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and organic synthesis. Its unique structural features and reactivity make it a cornerstone in the development of novel bioactive molecules. As research continues to uncover new possibilities for pyrazole derivatives, the significance of this compound is expected to grow, solidifying its place in the chemical and life sciences industries.